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Compound of Interest

Compound Name: Methyl 4-(cyanoacetyl)benzoate

Cat. No.: B1331329 Get Quote

An In-depth Technical Guide to Methyl 4-(cyanoacetyl)benzoate

This technical guide provides a comprehensive overview of Methyl 4-(cyanoacetyl)benzoate,

a key organic building block. It is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis. This document details the compound's

chemical and physical properties, a comprehensive synthesis protocol, and safety information.

Chemical and Physical Properties
Methyl 4-(cyanoacetyl)benzoate, with the CAS number 69316-08-1, is an ester recognized

for its role in chemical synthesis.[1][2][3] Its key properties are summarized in the table below

for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1331329?utm_src=pdf-interest
https://www.benchchem.com/product/b1331329?utm_src=pdf-body
https://www.benchchem.com/product/b1331329?utm_src=pdf-body
https://www.benchchem.com/product/b1331329?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8299488.htm
https://www.calpaclab.com/methyl-4-cyanoacetyl-benzoate-min-98-1-gram/ala-m123309-1g
https://www.scbt.com/p/methyl-4-cyanoacetyl-benzoate-69316-08-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 69316-08-1 [2][3]

Molecular Formula C₁₁H₉NO₃ [2][3]

Molecular Weight 203.19 g/mol [2][3][4]

Appearance Beige flaky crystals [1][5]

Melting Point 171-173 °C (lit.) [1][5][6]

Purity ≥ 98% [2][5]

IUPAC Name
methyl 4-(2-

cyanoacetyl)benzoate
[4]

InChI Key
CTZGTFNYYYZXTE-

UHFFFAOYSA-N
[4][7]

Storage
Protected from light, stored

hermetically
[5]

Synthesis of Methyl 4-(cyanoacetyl)benzoate
The following is a general procedure for the synthesis of Methyl 4-(cyanoacetyl)benzoate
from methyl 4-chlorocarbonylbenzoate and cyanoacetic acid.[1]

Materials and Reagents:
Cyanoacetic acid

Magnesium sulfate (MgSO₄)

2,2'-bipyridine

Tetrahydrofuran (THF)

n-Butyllithium (1.6 M in hexane)

Methyl 4-chlorocarbonylbenzoate
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Methanol

1 M Hydrochloric acid (HCl)

Dichloromethane

Saturated sodium bicarbonate solution

Experimental Protocol:
Preparation of the Reaction Mixture: Dissolve cyanoacetic acid (1.7 g, 20 mmol, 2 eq.),

MgSO₄ (0.2 mg), and a small amount of 2,2'-bipyridine (approx. 1 mg) in 100 mL of

tetrahydrofuran.[1]

Assembly of Apparatus: Transfer the solution to a 500-mL three-necked flask equipped with

two dropping funnels and a mechanical stirrer.[1]

Inert Atmosphere and Cooling: Flush the system with nitrogen and cool the flask to -78°C

using a dry ice/acetone bath.[1]

Addition of n-Butyllithium: Slowly add a 1.6 M n-butyllithium solution in hexane (25 mL, 40

mmol, 4 eq.) through a dropping funnel with stirring. Continue stirring for 30 minutes after the

solution turns a slight purple color.[1]

Addition of Methyl 4-chlorocarbonylbenzoate: Add a solution of methyl 4-

chlorocarbonylbenzoate (10 mmol, 1 eq.) in 5 mL of methanol dropwise. The cloudy solution

will turn yellow during this addition.[1]

Reaction: Continue stirring the reaction mixture at -78°C for 1 hour.[1]

Warming: Remove the cooling bath and allow the reaction to slowly warm to room

temperature, then hold for 1 hour.[1]
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Workup and Purification Workflow

Safety Information
It is crucial to handle Methyl 4-(cyanoacetyl)benzoate with care, adhering to standard

laboratory safety practices.

Signal Word: Warning [4][7]* Hazard Statements: H302 (Harmful if swallowed), H315

(Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory

irritation). [4][7]* Precautionary Statements: P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing). [4][7]

Applications in Research and Development
Methyl 4-(cyanoacetyl)benzoate serves as an important intermediate in organic synthesis.

[5]Its chemical structure, featuring an ester and a cyanoacetyl group, makes it a versatile

building block for the synthesis of more complex molecules, which is of particular interest in the

development of novel compounds within the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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